Cas no 871722-33-7 (ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate)

Ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate is a thiazole-based unsaturated ester with applications in organic synthesis and pharmaceutical intermediates. Its conjugated system, featuring an α,β-unsaturated carbonyl group linked to a thiazole heterocycle, offers reactivity for Michael additions, cyclizations, and other transformations. The thiazole moiety enhances its utility as a building block for bioactive compounds, including antimicrobial and agrochemical agents. The ethyl ester group improves solubility in organic solvents, facilitating synthetic manipulations. This compound’s structural features make it valuable for designing heterocyclic frameworks with potential biological activity. Stability under standard conditions and well-documented reactivity further support its use in research and industrial applications.

ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate structure

871722-33-7 structure

Product Name:ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate

CAS No:871722-33-7

MF:C₈H₉NO₂S

MW:183.227560758591

CID:1873012

PubChem ID:23349195

Update Time:2025-10-18

ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-thiazolyl)-, ethyl ester, (2E)-
- ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
- EN300-1455950
- 64107-59-1
- Ethyl(2E)-3-(1,3-thiazol-2-yl)prop-2-enoate
- 871722-33-7
- DB-141734
- ethyl 3-(thiazol-2-yl)acrylate
- Ethyl (e)-3-(thiazol-2-yl)acrylate
- Inchi： 1S/C8H9NO2S/c1-2-11-8(10)4-3-7-9-5-6-12-7/h3-6H,2H2,1H3/b4-3+
- InChI Key： MJQIKGNOUNINSS-ONEGZZNKSA-N
- SMILES： S1C=CN=C1/C=C/C(=O)OCC

Computed Properties

Exact Mass: 183.03539970Da
Monoisotopic Mass: 183.03539970Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 67.4Å²

ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1455950-1.0g	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	1g	$0.0	2023-06-06
Enamine	EN300-1455950-50mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	50mg	$707.0	2023-09-29
Enamine	EN300-1455950-100mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	100mg	$741.0	2023-09-29
Enamine	EN300-1455950-250mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	250mg	$774.0	2023-09-29
Enamine	EN300-1455950-500mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	500mg	$809.0	2023-09-29
Enamine	EN300-1455950-1000mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	1000mg	$842.0	2023-09-29
Enamine	EN300-1455950-2500mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	2500mg	$1650.0	2023-09-29
Enamine	EN300-1455950-5000mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	5000mg	$2443.0	2023-09-29
Enamine	EN300-1455950-10000mg	ethyl (2E)-3-(1,3-thiazol-2-yl)prop-2-enoate	871722-33-7	10000mg	$3622.0	2023-09-29